Cas no 113669-48-0 (1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1))

• Product Name: 1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1)
• CAS No: 113669-48-0
• MF: C₁₃H₁₉BrN₄S₂
• MW: 375.35075879097
• CID: 198478
• PubChem ID: 188794
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dimethyl-N2-[2-(methylthio)-6-(2-thienyl)-4-pyrimidinyl]-, hydrobromide(1:1)
• DTXSID90921154
• N-(2''-Dimethylaminoethyl)-2-methylthio-6-thien-2'-ylpyrimidine-4-amine hydrobromide
• 113669-48-0
• N,N-Dimethyl-2-{[2-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidin-4(3H)-ylidene]amino}ethan-1-amine--hydrogen bromide (1/1)

• Inchi： 1S/C13H18N4S2.BrH/c1-17(2)7-6-14-12-9-10(11-5-4-8-19-11)15-13(16-12)18-3;/h4-5,8-9H,6-7H2,1-3H3,(H,14,15,16);1H
• InChI Key： GEZWSTXODMQHJT-UHFFFAOYSA-N
• SMILES： Br.S1C=CC=C1C1=CC(=NC(=N1)SC)NCCN(C)C

Computed Properties

• Exact Mass: 374.02367
• Monoisotopic Mass: 374.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Boiling Point: 484.6°Cat760mmHg
• Flash Point: 246.9°C
• PSA: 41.05